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Compound of Interest

Compound Name:
ethyl 5-cyano-2H-pyridine-1-

carboxylate

Cat. No.: B009333 Get Quote

An In-depth Technical Guide to the Safety and Handling of Ethyl 5-cyano-2H-pyridine-1-
carboxylate and Related Cyanopyridine Derivatives

Disclaimer: No direct safety and handling data was found for the specific compound ethyl 5-
cyano-2H-pyridine-1-carboxylate. The following guide is based on safety information for

structurally related cyanopyridine compounds. It is imperative to obtain the specific Safety Data

Sheet (SDS) for ethyl 5-cyano-2H-pyridine-1-carboxylate before handling and to perform a

thorough risk assessment.

This guide is intended for researchers, scientists, and drug development professionals,

providing a comprehensive overview of the potential hazards and recommended handling

precautions for ethyl 5-cyano-2H-pyridine-1-carboxylate, based on data from analogous

compounds.

Hazard Identification and Classification
Based on data from related cyanopyridine derivatives, ethyl 5-cyano-2H-pyridine-1-
carboxylate should be treated as a potentially hazardous substance. The primary hazards are

expected to be related to the cyanopyridine functional group.

GHS Classification (Anticipated)
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The Globally Harmonized System (GHS) classification for similar cyanopyridine compounds

suggests the following potential hazards.

Hazard Class Hazard Category GHS Code Hazard Statement

Acute Toxicity, Oral Category 4 H302
Harmful if swallowed.

[1][2]

Serious Eye

Damage/Eye Irritation
Category 1 H318

Causes serious eye

damage.[1]

Skin

Corrosion/Irritation
Category 2 H315

Causes skin irritation.

[3][4]

Acute Toxicity, Dermal Category 3 H311
Toxic in contact with

skin.[4]

Acute Toxicity,

Inhalation
Category 3 H331 Toxic if inhaled.[4]

Signal Word
Danger[1]

Hazard and Precautionary Statements
The following tables summarize the anticipated hazard (H) and precautionary (P) statements.

Table 1: Hazard Statements

Code Statement

H302 Harmful if swallowed.[1][2]

H311 Toxic in contact with skin.[4]

H315 Causes skin irritation.[3][4]

H318 Causes serious eye damage.[1]

H331 Toxic if inhaled.[4]
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Table 2: Precautionary Statements

Code Statement

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray.[4][5]

P264
Wash skin thoroughly after handling.[2][4][5][6]

[7]

P270
Do not eat, drink or smoke when using this

product.[2][4][5][6][7]

P271
Use only outdoors or in a well-ventilated area.[4]

[7]

P280
Wear protective gloves/protective clothing/eye

protection/face protection.[1][2][4][5][7]

P301+P312
IF SWALLOWED: Call a POISON CENTER or

doctor/physician if you feel unwell.[1]

P302+P352 IF ON SKIN: Wash with plenty of water.[4]

P304+P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.[4]

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[1][5]

P310
Immediately call a POISON CENTER or

doctor/physician.[1]

P403+P233
Store in a well-ventilated place. Keep container

tightly closed.[4]

P405 Store locked up.[4][7]

P501
Dispose of contents/container to an approved

waste disposal plant.[4][6][7]
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Experimental Protocols: Safe Handling and
Personal Protective Equipment (PPE)
Given the anticipated toxicity and irritant properties of ethyl 5-cyano-2H-pyridine-1-
carboxylate, stringent adherence to safety protocols is mandatory.

Engineering Controls
Ventilation: All handling of this compound should be conducted in a well-ventilated area,

preferably within a certified chemical fume hood.[3][6][7]

Containment: For procedures with a risk of aerosol or dust generation, use of a glove box is

recommended.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential to minimize exposure.

Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to

EN 166 (EU) or NIOSH (US) standards. A face shield should also be worn where there is a

risk of splashing.[5][6]

Skin Protection:

Gloves: Due to the potential for some cyanopyridine derivatives to penetrate standard

rubber and plastic gloves, it is crucial to select gloves with appropriate chemical

resistance.[8] Handle with gloves that have been inspected prior to use.

Lab Coat: A flame-retardant lab coat should be worn at all times.

Clothing: Wear impervious clothing to prevent skin contact.[5][6]

Respiratory Protection: If exposure limits are exceeded or if ventilation is inadequate, a full-

face respirator with appropriate cartridges should be used.[5][6]
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Personal Protective Equipment (PPE) Protocol

Enter Laboratory

Don appropriate PPE

Safety Goggles/Face Shield Chemically Resistant Gloves Lab Coat Respirator (if required)

Handle Ethyl 5-cyano-2H-
pyridine-1-carboxylate

in Fume Hood

Decontaminate Work Area

Remove PPE in Correct Order

Wash Hands Thoroughly

Exit Laboratory

Click to download full resolution via product page

Figure 1: General Personal Protective Equipment (PPE) Workflow.
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Hygiene Measures
Wash hands thoroughly with soap and water after handling and before eating, drinking, or

smoking.[3][7]

Contaminated work clothing should be laundered separately before reuse.[3]

First-Aid Measures
Immediate medical attention is crucial in case of exposure.

Exposure Route First-Aid Protocol

Inhalation

Move the victim to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, provide artificial respiration. Do not use

mouth-to-mouth resuscitation if the victim

ingested or inhaled the substance. Seek

immediate medical attention.[5]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. Seek immediate

medical attention.[5][9]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[5][9]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a poison control

center or doctor immediately.[5]

Accidental Release and Spill Management
In the event of a spill, follow these emergency procedures.
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Evacuate: Immediately evacuate personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Control Ignition Sources: Remove all sources of ignition.[5]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not allow the

chemical to enter drains.[5]

Clean-up:

Wear full personal protective equipment, including respiratory protection.

For solid spills, use dry clean-up procedures and avoid generating dust.[3]

Absorb liquid spills with an inert material (e.g., vermiculite, sand, or earth).

Collect the spilled material and place it in a suitable, labeled container for disposal.[3][5]

Decontamination: Wash the spill area thoroughly with soap and water.
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Spill Occurs

Evacuate Area

Don Full PPE
(including respirator)

Ensure Adequate Ventilation

Remove Ignition Sources

Contain Spill

Clean up with Inert Material
(Avoid Dust)

Collect in Labeled
Waste Container

Decontaminate Spill Area

Report Incident
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Figure 2: Logical Flow for Spill Response.
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Storage and Disposal
Proper storage and disposal are critical to maintaining a safe laboratory environment.

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.[6]

Keep away from incompatible materials such as strong oxidizing agents.

Store in a locked cabinet or area accessible only to authorized personnel.[4]

Disposal
Dispose of this material and its container at an approved waste disposal facility.[4][7]

Disposal must be in accordance with all applicable federal, state, and local regulations. Do

not allow the product to enter drains or waterways.

Physical and Chemical Properties (of related
compounds)
The exact properties of ethyl 5-cyano-2H-pyridine-1-carboxylate are not available. The table

below lists properties for a related isomer, Ethyl 5-cyano-2-pyridinecarboxylate.

Property Value

CAS Number 41051-03-0[1][10]

Molecular Formula C₉H₈N₂O₂[1][10]

Molecular Weight 176.17 g/mol [1][10]

Form Solid[1]

This guide provides a framework for the safe handling of ethyl 5-cyano-2H-pyridine-1-
carboxylate based on the known hazards of similar compounds. Researchers must exercise

caution and seek out substance-specific data before commencing any experimental work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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